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Compound of Interest

Compound Name: CX-6258

Cat. No.: B560055 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the proper disposal

procedures for CX-6258, a potent pan-Pim kinase inhibitor. While specific institutional and local

regulations must always be followed, this guide outlines the key considerations and a general

workflow for the safe disposal of this compound.

A Safety Data Sheet (SDS) for CX-6258 hydrochloride hydrate indicates that the compound is

not classified as a hazardous substance or mixture.[1] However, it is crucial to handle all

chemical compounds with care and to follow established safety protocols.

Chemical and Physical Properties of CX-6258
A summary of the key chemical and physical properties of CX-6258 is presented below. This

information is essential for understanding its handling and disposal requirements.
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Property Value Reference

Molecular Formula C26H24ClN3O3 [2][3][4]

Molecular Weight 461.94 g/mol [2][4][5]

Appearance Orange solid powder [4]

CAS Number 1202916-90-2 [2][3][5]

Solubility Soluble in DMSO [3][5]

Storage (Powder)
-20°C for long term (months to

years)
[3][4][5]

Storage (In Solvent) -80°C for up to 2 years [6][7]

General Disposal Procedure for CX-6258
In the absence of specific disposal instructions for CX-6258, a conservative approach

compliant with general laboratory chemical waste guidelines is recommended. Always consult

with your institution's Environmental Health and Safety (EHS) department for specific

procedures.

Step 1: Assess the Waste Stream

Identify the form of the CX-6258 waste:

Unused or expired pure compound (solid): This is the most concentrated form.

Contaminated labware: Includes items such as pipette tips, centrifuge tubes, and glassware.

Solutions of CX-6258: Typically dissolved in a solvent like DMSO.

Step 2: Segregate the Waste

Proper waste segregation is critical.

Solid Waste: Collect unused CX-6258 powder and any grossly contaminated items (e.g.,

weighing paper) in a clearly labeled, sealed container. The label should include "CX-6258,"
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the quantity, and the date.

Liquid Waste: Collect solutions of CX-6258 in a designated, leak-proof, and chemically

compatible waste container. The container must be clearly labeled with the contents,

including the solvent (e.g., "CX-6258 in DMSO") and approximate concentration. Do not mix

with other incompatible waste streams.

Sharps: Needles or other sharps contaminated with CX-6258 should be disposed of in a

designated sharps container.[8]

Step 3: Decontamination of Labware

For reusable labware, decontamination is a necessary step.

Initial Rinse: Rinse the contaminated labware with a suitable solvent (e.g., the solvent used

to dissolve the CX-6258, like DMSO) to remove the bulk of the compound. Collect this

rinseate as chemical waste.

Wash: Wash the labware with an appropriate detergent and water.[8] In many cases, the

wash liquid can be disposed of down the sanitary sewer, but this should be confirmed with

your local EHS guidelines.[8]

Final Rinse: Perform a final rinse with deionized water.

Step 4: Final Disposal

The ultimate disposal of the collected chemical waste must be conducted in accordance with all

applicable regulations. The SDS for CX-6258 hydrochloride hydrate advises to "Conduct

recycling or disposal in accordance with prevailing country, federal, state and local regulations."

[1] This typically involves collection by a licensed hazardous waste disposal company arranged

through your institution.

Disposal Workflow
The following diagram illustrates the general decision-making process for the proper disposal of

CX-6258.
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CX-6258 Waste Disposal Workflow
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Caption: General workflow for the proper disposal of CX-6258 waste.
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Disclaimer: This information is intended as a general guide. All laboratory personnel must be

trained on and adhere to the specific chemical hygiene and waste disposal policies of their

institution and comply with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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